Cas no 62624-78-6 (2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-[(5-{[1-({2-[4'-({4-[(diaminomethylidene)amino]butyl}carbamoyl)-4,5'-bi-1,3-thiazol-2-yl]ethyl}amino)-3-hydroxy-1-oxobutan-2-yl]amino}-)

• Product Name: 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-[(5-{[1-({2-[4'-({4-[(diaminomethylidene)amino]butyl}carbamoyl)-4,5'-bi-1,3-thiazol-2-yl]ethyl}amino)-3-hydroxy-1-oxobutan-2-yl]amino}-
• CAS No: 62624-78-6
• MF: C₅₅H₈₄N₂₀O₂₁S₂
• MW: 1425.50686836243
• CID: 1639992
• PubChem ID: 152395
• Update Time: 2025-04-21

2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-[(5-{[1-({2-[4'-({4-[(diaminomethylidene)amino]butyl}carbamoyl)-4,5'-bi-1,3-thiazol-2-yl]ethyl}amino)-3-hydroxy-1-oxobutan-2-yl]amino}- Chemical and Physical Properties

Names and Identifiers

• 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-[(5-{[1-({2-[4'-({4-[(diaminomethylidene)amino]butyl}carbamoyl)-4,5'-bi-1,3-thiazol-2-yl]ethyl}amino)-3-hydroxy-1-oxobutan-2-yl]amino}-
• (33R)-N1-[4-(Amidinoamino)butyl]bleomycinamide
• 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-[(5-{[1-({2-[4'-({4-[(diaminomethylidene)amino]butyl}carbamoyl)-4,5'-bi-1,3-thia
• Bleomycinamide, N(sup 1)-(4-((aminoiminomethyl)amino)butyl)-, (33R)-
• 62624-78-6
• Epibleomycin

• Inchi： 1S/C55H84N20O21S2/c1-19-31(72-46(75-44(19)58)24(11-29(57)79)67-12-23(56)45(59)85)50(89)74-33(40(25-13-63-17-68-25)94-53-42(38(83)36(81)27(14-76)93-53)95-52-39(84)41(96-55(62)91)37(82)28(15-77)92-52)51(90)70-21(3)35(80)20(2)47(86)73-32(22(4)78)48(87)65-10-7-30-71-26(16-97-30)43-34(69-18-98-43)49(88)64-8-5-6-9-66-54(60)61/h13,16-18,20-24,27-28,32-33,35-42,52-53,67,76-78,80-84H,5-12,14-15,56H2,1-4H3,(H2,57,79)(H2,59,85)(H2,62,91)(H,63,68)(H,64,88)(H,65,87)(H,70,90)(H,73,86)(H,74,89)(H2,58,72,75)(H4,60,61,66)
• InChI Key： NRURSPFITWGNRU-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C(C(NCCCC/N=C(\N)/N)=O)N=CS2)N=C1CCNC(C(C(C)O)NC(C(C)C(C(C)NC(C(C(C1=CN=CN1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C(C(CC(N)=O)NCC(C(N)=O)N)N=1)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 1424.556131
• Monoisotopic Mass: 1424.556131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 98
• Rotatable Bond Count: 37
• Complexity: 2680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 748
• XLogP3: -9.3

Experimental Properties

• Density: 1.79
• Refractive Index: 1.768

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides